Cas no 1807170-04-2 (Methyl 2-cyano-3-fluoro-6-formylbenzoate)

• Product Name: Methyl 2-cyano-3-fluoro-6-formylbenzoate
• CAS No: 1807170-04-2
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952720
• Update Time: 2025-10-22

Methyl 2-cyano-3-fluoro-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-fluoro-6-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)9-6(5-13)2-3-8(11)7(9)4-12/h2-3,5H,1H3
• InChI Key： PXHJLDHTKXLBRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-3-fluoro-6-formylbenzoate

Recent Advances in the Application of Methyl 2-cyano-3-fluoro-6-formylbenzoate (CAS: 1807170-04-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-3-fluoro-6-formylbenzoate (CAS: 1807170-04-2) is a fluorinated aromatic ester that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of a cyano group, a fluoro substituent, and a formyl group on a benzoate scaffold, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad applicability in medicinal chemistry.

One of the key areas of research involving Methyl 2-cyano-3-fluoro-6-formylbenzoate is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into inhibitor scaffolds often enhances their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are implicated in non-small cell lung cancer. The presence of the fluoro and formyl groups was found to facilitate interactions with the kinase active site, while the cyano group contributed to the overall stability of the inhibitor.

In addition to its applications in kinase inhibitor design, Methyl 2-cyano-3-fluoro-6-formylbenzoate has been investigated as a precursor for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel benzimidazole derivatives using this compound as a key intermediate. The resulting molecules displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The fluoro and cyano substituents were shown to enhance membrane permeability and target engagement, underscoring the compound's potential in addressing antibiotic resistance.

Beyond its therapeutic applications, Methyl 2-cyano-3-fluoro-6-formylbenzoate has also been utilized in the development of fluorescent probes for biological imaging. Researchers have exploited the formyl group's reactivity to conjugate the compound with various fluorophores, enabling the creation of probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 publication in Analytical Chemistry highlighted the use of such probes in real-time monitoring of oxidative stress in cancer cells, providing valuable insights into disease mechanisms and potential therapeutic interventions.

The synthetic versatility of Methyl 2-cyano-3-fluoro-6-formylbenzoate is further evidenced by its role in click chemistry and bioconjugation strategies. The formyl group can be readily modified via reductive amination or hydrazone formation, allowing for the efficient attachment of targeting moieties or payloads in drug delivery systems. Recent work in Chemical Communications has demonstrated the compound's utility in constructing antibody-drug conjugates (ADCs), where it serves as a linker between monoclonal antibodies and cytotoxic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on Methyl 2-cyano-3-fluoro-6-formylbenzoate. The presence of multiple functional groups can lead to metabolic instability or off-target effects, necessitating further structural refinement. Ongoing research is focused on balancing the compound's reactivity with its drug-like properties, employing computational modeling and high-throughput screening to identify optimal derivatives.

In conclusion, Methyl 2-cyano-3-fluoro-6-formylbenzoate (CAS: 1807170-04-2) represents a valuable scaffold in contemporary chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from kinase inhibition to antimicrobial development and molecular imaging. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics and diagnostic tools.